Cas no 1774-66-9 ((2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one)

(2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one structure
1774-66-9 structure
Product Name:(2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one
CAS No:1774-66-9
MF:C15H11BrO
MW:287.151243448257
MDL:MFCD00205553
CID:906526
PubChem ID:5367147
Update Time:2025-04-19

(2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromophenyl)-1-phenylprop-2-en-1-one
    • 3-(4-BROMOPHENYL)-1-PHENYL-2-PROPEN-1-ONE
    • 4-BROMOCHALCONE
    • 2-Propen-1-one, 3-(4-bromophenyl)-1-phenyl-
    • 3-(4-bromophenyl)-1-phenylpropen-1-one
    • 3-(4-bromo-phenyl)-1-phenyl-propenone
    • 4-bromobenzalacetophenone
    • Nsc28482
    • p-bromochalcone
    • UNII-099C4158DP
    • (E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one
    • NSC636922
    • 099C4158DP
    • SCHEMBL658481
    • NSC-28482
    • 2-PROPEN-1-ONE, 3-(4-BROMOPHENYL)-1-PHENYL-, (2E)-
    • (E)-3-(4-bromophenyl)-1-phenyl-prop-2-en-1-one
    • AKOS003620873
    • Q27236474
    • p-Brombenzylidenacetophenon
    • CHALCONE, 4-BROMO-, (E)-
    • DTXSID501031041
    • 2-Propen-1-one, 3-(4-bromophenyl)-1-phenyl-, (E)-
    • (2E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one
    • CHEMBL243164
    • NSC-636922
    • 22966-09-2
    • (E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one
    • CCRIS 2219
    • 1774-66-9
    • NSC 28482
    • (E)-4-Bromochalcone
    • STK520783
    • AF-753/00291025
    • MFCD00205553
    • (E)-3-(4-Bromophenyl)-1-phenyl-2-propen-1-one
    • F79795
    • (2E)-3-(4-Bromophenyl)-1-phenyl-2-propen-1-one
    • (2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one
    • MDL: MFCD00205553
    • Inchi: 1S/C15H11BrO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11H/b11-8+
    • InChI Key: JFARWEWTPMAQHW-DHZHZOJOSA-N
    • SMILES: BrC1C=CC(=CC=1)/C=C/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 285.99933
  • Monoisotopic Mass: 285.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.34520

(2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one Pricemore >>

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